Cas no 512840-37-8 (4-(3-BROMO-PHENYL)-1,6-DIMETHYL-2-OXO-1,2,3,4-TETRAHYDRO-PYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER)

• Product Name: 4-(3-BROMO-PHENYL)-1,6-DIMETHYL-2-OXO-1,2,3,4-TETRAHYDRO-PYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER
• CAS No: 512840-37-8
• MF: C₁₅H₁₇BrN₂O₃
• MW: 353.211083173752
• MDL: MFCD01407768
• CID: 935097
• PubChem ID: 16740668
• Update Time: 2025-11-01

4-(3-BROMO-PHENYL)-1,6-DIMETHYL-2-OXO-1,2,3,4-TETRAHYDRO-PYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 4-(3-BROMO-PHENYL)-1,6-DIMETHYL-2-OXO-1,2,3,4-TETRAHYDRO-PYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER
• ethyl 6-(3-bromophenyl)-3,4-dimethyl-2-oxo-1,6-dihydropyrimidine-5-carboxylate
• GL-0985
• DTXSID30587617
• SCHEMBL14413510
• ETHYL 4-(3-BROMOPHENYL)-1,6-DIMETHYL-2-OXO-3,4-DIHYDROPYRIMIDINE-5-CARBOXYLATE
• 4-(3-Bromophenyl)-1,6-dimethyl-2-oxo-1,2,3,4-tetrahydro-pyrimidine-5-carboxylic acid ethyl ester
• ethyl 4-(3-bromophenyl)-1,6-dimethyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• 512840-37-8
• Z47015442
• ethyl4-(3-bromophenyl)-1,6-dimethyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• AKOS005254832
• MFCD01407768
• Oprea1_181715

• MDL： MFCD01407768
• Inchi： 1S/C15H17BrN2O3/c1-4-21-14(19)12-9(2)18(3)15(20)17-13(12)10-6-5-7-11(16)8-10/h5-8,13H,4H2,1-3H3,(H,17,20)
• InChI Key： DZLWTAYNMHEBQY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1C(C(=O)OCC)=C(C)N(C)C(N1)=O

Computed Properties

• Exact Mass: 352.04200
• Monoisotopic Mass: 352.04225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.64000
• LogP: 3.24900

Additional information on 4-(3-BROMO-PHENYL)-1,6-DIMETHYL-2-OXO-1,2,3,4-TETRAHYDRO-PYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER

Introduction to 4-(3-BROMO-PHENYL)-1,6-DIMETHYL-2-OXO-1,2,3,4-TETRAHYDRO-PYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER (CAS No. 512840-37-8)

4-(3-BROMO-PHENYL)-1,6-DIMETHYL-2-OXO-1,2,3,4-TETRAHYDRO-PYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER, identified by the CAS number 512840-37-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrimidine derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 3-bromo phenyl group and a 5-carboxylic acid ethyl ester moiety, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The 3-bromo phenyl substituent is a key functional group that introduces halogenation at the para position relative to the pyrimidine ring. Halogenated aromatic compounds are widely studied due to their ability to serve as versatile intermediates in organic synthesis and their potential as pharmacophores in drug discovery. The bromine atom can participate in various chemical transformations, including cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are commonly employed to construct more complex molecular architectures. Additionally, the electron-withdrawing nature of the bromine atom can influence the electronic properties of the aromatic ring, thereby modulating the reactivity and binding affinity of the compound in biological systems.

The 1,6-dimethyl substitution on the pyrimidine ring further enhances the structural complexity and potential biological activity of 4-(3-BROMO-PHENYL)-1,6-DIMETHYL-2-OXO-1,2,3,4-TETRAHYDRO-PYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER. The methyl groups at positions 1 and 6 can serve as steric anchors or hydrogen bond donors/acceptors in protein-ligand interactions. This feature is particularly relevant in the context of drug design, where optimizing molecular interactions with biological targets is crucial for achieving high efficacy and selectivity. The 2-oxo (or 2-one) group at position 2 introduces a carbonyl functionality, which can participate in hydrogen bonding networks and influence the solubility and metabolic stability of the compound.

The presence of a 5-carboxylic acid ethyl ester moiety adds another layer of functionality to this molecule. Carboxylic acid esters are known for their ability to undergo hydrolysis under acidic or basic conditions, converting into free carboxylic acids or alcohols. This property makes them useful in prodrug design or as intermediates in synthetic pathways where controlled hydrolysis is desired. Furthermore, esters can exhibit different pharmacokinetic profiles compared to their corresponding free acids due to variations in solubility and metabolic clearance rates. This characteristic can be leveraged to fine-tune the pharmacological properties of derivatives derived from 4-(3-BROMO-PHENYL)-1,6-DIMETHYL-2-OXO-1,2,3,4-TETRAHYDRO-PYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER.

In recent years, there has been growing interest in developing novel therapeutic agents based on pyrimidine scaffolds due to their broad spectrum of biological activities. Pyrimidine derivatives have been reported to exhibit antimicrobial, antiviral, anti-inflammatory, and anticancer properties. For instance, several nucleoside analogs derived from pyrimidine rings have been successfully marketed as antiviral drugs. The compound under discussion may serve as a lead structure for designing new molecules with improved efficacy against various diseases. Its unique structural features make it an attractive candidate for further exploration in medicinal chemistry.

The synthesis of 4-(3-BROMO-PHENYL)-1,6-DIMETHYL-2-OXO-1,2,3,4-TETRAHYDRO-PYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps may include condensation reactions between appropriate precursors followed by functional group modifications such as bromination and esterification. Advances in synthetic methodologies have enabled more efficient routes for constructing complex heterocyclic compounds like this one. For example， modern catalytic systems have streamlined cross-coupling reactions， reducing reaction times and improving atom economy.

Biological evaluation of this compound is critical to assess its potential therapeutic applications. In vitro assays can be employed to screen for activity against various biological targets， including enzymes， receptors， and cellular pathways relevant to human diseases。 High-throughput screening (HTS) technologies have accelerated the process of identifying bioactive molecules by allowing rapid testing of large libraries of compounds。 Once promising hits are identified， structure-activity relationship (SAR) studies can be conducted to refine the molecular structure for optimal biological activity。

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques， such as docking simulations， have become indispensable tools for predicting how small molecules interact with biological targets at an atomic level。 These predictions can guide experimental efforts by prioritizing compounds with high predicted binding affinities or selectivity profiles。 For 4-(3-BROMO-PHENYL)-1，6-DIMETHYL-2-OXO-1，2，3，4-TETRAHYDRO-PYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER， computational studies could reveal its binding mode within target proteins or enzymes， providing insights into its mechanism of action。

Future directions in research may involve exploring derivatives of this compound through diversification strategies such as introducing different substituents on the aromatic ring or modifying other functional groups。 Additionally， exploring its potential applications beyond traditional pharmaceuticals could be fruitful—such as in agrochemicals or material science where pyrimidine derivatives are increasingly being utilized。

In conclusion,4-(3-BROMO-PHENYL)-1，6-DIMETHYL-2-OXO-1，2，3，4-TETRAHYDRO-PYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER (CAS No. 512840-37-8) represents an intriguing molecule with significant potential for further development。 Its unique structural features make it a valuable scaffold for medicinal chemistry investigations aimed at discovering novel therapeutic agents against various diseases。 As research continues to uncover new applications for this class of compounds， their importance in addressing unmet medical needs will likely grow even more pronounced。